2-(2-acetamidothiazol-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4O2S2/c1-8-3-4-11-12(5-8)23-15(18-11)19-13(21)6-10-7-22-14(17-10)16-9(2)20/h3-5,7H,6H2,1-2H3,(H,16,17,20)(H,18,19,21)
• InChI Key: BGSOSDAFOHKDOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CSC(=N3)NC(=O)C
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a thiazole ring, which is a type of heterocyclic ring containing both sulfur and nitrogen atoms. The acetamido and acetamide groups are likely attached to this ring.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The thiazole ring, for example, might undergo reactions typical of aromatic compounds. The acetamido and acetamide groups might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that might influence these properties include the size and shape of the molecule, the functional groups present, and the presence of any charges or polar bonds.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If it’s intended to be a drug or a pesticide, for example, the mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s used or handled. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely depend on its intended use or application. If it shows promising biological activity, for example, it might be studied further as a potential drug candidate.